Methyl 5-(2-(4-((4-chlorophenyl)sulfanyl)-3-(2,6-dichlorophenyl)isoxazolo[4,5-c]pyridin-7-yl)vinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate
Overview
Description
Methyl 5-(2-(4-((4-chlorophenyl)sulfanyl)-3-(2,6-dichlorophenyl)isoxazolo[4,5-c]pyridin-7-yl)vinyl)-3-(2,6-dichlorophenyl)-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C31H16Cl5N3O4S and its molecular weight is 703.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxidation and Structural Analysis
A study by Krasnova et al. (2013) discussed the oxidation of sulfur atoms in specific compounds, leading to derivatives with potential for further chemical investigation. The structural identification of these compounds was achieved through NMR spectroscopy and X-ray structural analysis, highlighting the critical role of these techniques in understanding complex molecules (Krasnova et al., 2013).
Intramolecular Cyclization
Remizov et al. (2019) explored the intramolecular cyclization of certain esters, resulting in compounds with potential applications in chemical synthesis and possibly pharmaceuticals. This research demonstrates the importance of cyclization reactions in creating new chemical entities with unique properties (Remizov et al., 2019).
Heterocyclic System Formation
Dotsenko et al. (2019) reported the unexpected formation of a new heterocyclic system through the reaction of specific pyrazole derivatives with phosphorus sulfide. The study emphasizes the unpredictability and complexity of chemical reactions involving heterocyclic compounds, which are often pivotal in drug design and development (Dotsenko et al., 2019).
Synthesis and Characterization of Benzimidazole Derivatives
Prasad et al. (2018) synthesized a series of benzimidazole derivatives carrying a pyridine moiety, showcasing the diversity of chemical synthesis and the potential for discovering new therapeutic agents. The research underscores the significance of synthetic chemistry in expanding the boundaries of pharmaceutical sciences (Prasad et al., 2018).
Spin-Crossover and Crystallographic Phase Changes
Cook et al. (2015) investigated iron(II) complexes involving sulfanyl, sulfinyl, and sulfonyl ligands, revealing the intricate interplay between spin-crossover phenomena and crystallographic phase changes. Such studies are crucial in the field of material science, especially in developing advanced materials with tunable magnetic properties (Cook et al., 2015).
Properties
IUPAC Name |
methyl 5-[(E)-2-[4-(4-chlorophenyl)sulfanyl-3-(2,6-dichlorophenyl)-[1,2]oxazolo[4,5-c]pyridin-7-yl]ethenyl]-3-(2,6-dichlorophenyl)-1,2-oxazole-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H16Cl5N3O4S/c1-41-31(40)25-22(42-38-27(25)23-18(33)4-2-5-19(23)34)13-8-15-14-37-30(44-17-11-9-16(32)10-12-17)26-28(39-43-29(15)26)24-20(35)6-3-7-21(24)36/h2-14H,1H3/b13-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHSCPAPRYZIIIQ-MDWZMJQESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C=CC3=CN=C(C4=C3ON=C4C5=C(C=CC=C5Cl)Cl)SC6=CC=C(C=C6)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)/C=C/C3=CN=C(C4=C3ON=C4C5=C(C=CC=C5Cl)Cl)SC6=CC=C(C=C6)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H16Cl5N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
703.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.